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Compound of Interest

Compound Name: 2,6-Dimethylbenzenethiol

Cat. No.: B089409

Essential Safety and Handling Guide for 2,6-
Dimethylbenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2,6-
Dimethylbenzenethiol, including detailed operational and disposal plans to ensure a safe
laboratory environment.

Chemical and Physical Properties

2,6-Dimethylbenzenethiol, also known as 2,6-Dimethylthiophenol, is a colorless to pale yellow
liquid with a strong, unpleasant odor characteristic of thiols.[1] It is crucial to handle this
compound with care due to its potential hazards.
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Property Value

CAS Number 118-72-9[2][3][4]

Molecular Formula C8H10S[1][2][5]

Molecular Weight 138.23 g/mol [3][4][5]

Boiling Point 122 °C at 50 mmHg[3][4][5]
Density 1.038 g/mL at 25 °C[3][4]

Flash Point 86 °C (186.8 °F) - closed cup[3][4]
Refractive Index n20/D 1.5749[3][4]

Hazard Identification and Classification

2,6-Dimethylbenzenethiol is classified with the following hazards:

o Skin Irritation (Category 2)[2]

e Serious Eye Irritation (Category 2)[2]

o Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) (Category 3)[2]
Signal Word: Warning[2][3]

Hazard Statements:

e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.[6]

Protects against splashes and

aerosols.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a

flame-resistant lab coat.[6]
Double gloving is

recommended.[6]

Prevents skin contact and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably under a chemical
fume hood.[6] If ventilation is
inadequate, a NIOSH-
approved respirator with an
appropriate filter (e.g., type
ABEK) should be worn.[4]

Minimizes inhalation of vapors.

Operational and Handling Plan

A systematic approach to handling 2,6-Dimethylbenzenethiol is crucial for safety and to

maintain the integrity of the compound.

Step-by-Step Handling Procedure:

e Preparation:

o Ensure a certified chemical fume hood is operational.[6]

o Verify that an eyewash station and safety shower are readily accessible.[6]

o Prepare and label all necessary glassware and equipment within the fume hood.[6]

o Have designated, labeled waste containers for liquid and solid chemical waste ready.[6]

» Handling:
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o Don all required PPE before handling the chemical.[6]

o Equilibrate the 2,6-Dimethylbenzenethiol container to room temperature before opening
to prevent moisture condensation.[6]

o To minimize exposure to air and its strong odor, consider handling under an inert gas
atmosphere (e.g., argon or nitrogen).[6]

o Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

o Wash hands thoroughly after handling.[2]

e Storage:
o Store in a well-ventilated place and keep the container tightly closed.[2]
o Store in a cool, dry place away from heat and ignition sources.[7][8]

o This substance is classified under Storage Class 10 - Combustible liquids.[3][4]

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation irregular or stopped, provide artificial respiration.

Seek medical attention if you feel unwell.[2][9]

Take off immediately all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o )
water.[2] If skin irritation occurs, get medical

advice.[7]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 10 minutes.[2] If

eye irritation persists, get medical advice.[7]

Rinse mouth with water (only if the person is
conscious). Do NOT induce vomiting.[2] Call a
POISON CENTER or doctor if you feel unwell.

[2]

Ingestion

Spill Response Plan

 Notification: Immediately notify all personnel in the vicinity of the spill.[10]
o Evacuation: For large spills or in poorly ventilated areas, evacuate the area.[10]
» Ventilation: Ensure the area is well-ventilated.[2]

o Containment: Use an absorbent material (e.g., sand, diatomite, universal binder) to contain
the spill.[2] Place a dike around the spill to prevent spreading.[10]

e Cleanup:
o Wear appropriate PPE, including respiratory protection.[2]

o Absorb the spill with inert material and collect it into a suitable container for disposal.[10]
[11]
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o Do not use combustible materials like paper towels to absorb flammable liquids.[11]

o Wash the spill area with soap and water after the material has been collected.[11]

» Disposal: Dispose of the contaminated materials as hazardous waste.[2]

Disposal Plan

Proper disposal of 2,6-Dimethylbenzenethiol and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste
container. The label must explicitly state that the container holds thiol-containing waste.[6]

o Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be
placed in a sealed plastic bag, which is then placed in a designated solid hazardous waste
container.[6]

o Decontamination of Labware:

o Glassware and other reusable equipment that came into contact with the thiol should be
decontaminated. A common method is to soak the items in a bleach solution within a fume
hood for at least 24 hours to oxidize the thiol.[12]

» Final Disposal:

o All chemical waste must be disposed of through a licensed hazardous waste disposal
contractor, following all institutional and governmental regulations.[6][7] Do not empty into
drains.[2]

Workflow for Safe Handling of 2,6-
Dimethylbenzenethiol
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Caption: Workflow for the safe handling of 2,6-Dimethylbenzenethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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